Sodium nitrate

Specification

• CAS No.: 15621-57-5
• Molecular Formula: C5H7ClO2
• Molecular Weight: 0
• IUPAC Name: sodium;nitrate
• Standard InChI: InChI=1S/NO3.Na/c2-1(3)4;/q-1;+1
• SMILES: [N+](=O)([O-])[O-].[Na+]

Introduction

Definition and Basic Information

Sodium nitrate is an inorganic nitrate salt with the chemical formula NaNO₃. It consists of a sodium cation (Na⁺) and a nitrate anion (NO₃⁻). Commonly referred to as "Chile saltpeter," this name distinguishes it from ordinary saltpeter (potassium nitrate). In its mineral form, sodium nitrate is also known as nitratine, nitratite, or soda niter.

At room temperature, sodium nitrate exists as a white, crystalline solid that is highly soluble in water. It is non-flammable but acts as a strong oxidizing agent that can react violently with many flammable compounds. When heated to temperatures above 538°C, sodium nitrate decomposes explosively.

The compound has been historically significant, with rich natural deposits found primarily in Chile and Peru, leading to its commercial exploitation since the early 19th century.

Chemical Structure and Properties

Structure

Sodium nitrate features an ionic bond between one Na⁺ ion and one NO₃⁻ ion. The nitrate anion has a trigonal planar structure in which three oxygen atoms are bonded to a central nitrogen atom. Due to resonance, the negative charge on the nitrate ion is delocalized, with the nitrogen atom carrying a charge of +1 and each oxygen atom having a charge of -⅔, resulting in a net formal charge of -1 on the entire NO₃⁻ ion.

Physical Properties

Sodium nitrate possesses distinctive physical characteristics that make it suitable for various applications. The table below summarizes its key physical properties:

Property	Value	Unit
Molar Mass	84.99	grams per mole
Density	2.257	grams per cubic centimeter
Melting Point	308	°C (581 K)
Boiling Point	Decomposes at 380	°C (716°F)
Crystal Structure	Rhombohedral and trigonal	-
Solubility in Water	92.1 (at 25°C), 180 (at 100°C)	g/100 ml
Enthalpy of fusion	16.06	kJ/mol
Dynamic viscosity	0.0014300-0.0028540	Pa×s (590.30-752.10 K)
Electrical conductivity	98.70-125.10	S/m (583.00-643.00 K)

Chemical Properties

Sodium nitrate exhibits several notable chemical properties:

• It is a potent oxidizing agent that reacts violently with reducing agents.

• When dissolved in water, it dissociates completely into Na⁺ and NO₃⁻ ions.

• At high temperatures, it undergoes explosive decomposition.

• It is non-combustible but significantly increases the burning rate of combustible materials.

• The compound exhibits good thermal stability up to 600°C when in molten form or in solution with potassium nitrate.

• It is highly soluble in water and ammonia but only partially soluble in methanol and very slightly soluble in acetone and glycerol.

Preparation and Synthesis

Industrial Synthesis

The industrial synthesis of sodium nitrate primarily involves the neutralization of nitric acid with various sodium compounds. The main methods include:

• Reaction with sodium carbonate:
  Na₂CO₃ + 2HNO₃ → 2NaNO₃ + CO₂ + H₂O

• Reaction with sodium bicarbonate:
  NaHCO₃ + HNO₃ → NaNO₃ + H₂O + CO₂

• Reaction with sodium hydroxide (highly exothermic):
  NaOH + HNO₃ → NaNO₃ + H₂O

Alternative Methods

Due to the highly exothermic nature of the reaction between sodium hydroxide and nitric acid, alternative synthesis methods have been developed:

• Reaction of ammonium nitrate with sodium hydroxide:
  NH₄NO₃ + NaOH → NaNO₃ + NH₄OH

• Reaction of ammonium nitrate with sodium bicarbonate:
  NH₄NO₃ + NaHCO₃ → NaNO₃ + NH₄HCO₃

• Reaction of ammonium nitrate with sodium carbonate:
  2NH₄NO₃ + Na₂CO₃ → 2NaNO₃ + (NH₄)₂CO₃

Natural Occurrence and Historical Significance

Natural Deposits

The largest natural accumulations of sodium nitrate are found in Chile and Peru, where nitrate salts are bound within mineral deposits called caliche ore. These deposits form through a complex process involving marine-fog precipitation and sea-spray oxidation/desiccation, followed by gravitational settling of airborne compounds in the hot, dry desert atmosphere. El Niño/La Niña weather cycles create extreme aridity/torrential rain patterns that favor nitrate accumulation through both aridity and water solution/remobilization processes.

Historical Development

The War of the Pacific (1879-1884) saw Chile fight against Peru and Bolivia, ultimately taking control of their richest saltpeter deposits. This control gave Chile significant economic advantage, and Chilean saltpeter was sometimes referred to as "white gold".

The natural sodium nitrate industry faced a decline with the development of the Haber-Bosch process in the early 20th century, which allowed for the synthetic production of ammonia from atmospheric nitrogen. With the onset of World War I, Germany began converting this ammonia into synthetic Chilean saltpeter for munitions production. By the 1940s, this synthetic conversion process resulted in a dramatic decline in demand for naturally sourced sodium nitrate.

The former Chilean saltpeter mining communities of Humberstone and Santa Laura were declared UNESCO World Heritage sites in 2005, recognizing their historical significance.

Environmental Considerations

Sodium nitrate can have environmental impacts if released in large quantities. Industrial use of this compound can potentially result in environmental release during formulation of mixtures, as an intermediate in manufacturing, in the production of articles, and as a processing aid.

The compound's high water solubility makes it mobile in aquatic environments. Safety data sheets recommend keeping sodium nitrate away from drains, surface water, and groundwater to prevent environmental contamination.